Cas no 490-58-4 (4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI))
490-58-4 structure
Product Name:4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI)
CAS No:490-58-4
MF:C9H11N5O4
MW:253.214740991592
CID:332497
PubChem ID:135449065
Update Time:2025-04-19
4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI)
- 2-Amino-6-(1,2-dihydroxypropyl)-4,7(1H,8H)-pteridinedione
- Fluorescyanine
- Ichthyopterin
- SCHEMBL3128126
- L439K72Y5X
- DTXSID901036281
- 490-58-4
- 4,7(1H,8H)-Pteridinedione, 2-amino-6-(1,2-dihydroxypropyl)-
- Q27282672
- Ichthyopterin [MI]
- UNII-L439K72Y5X
-
- Inchi: 1S/C9H11N5O4/c1-2(15)5(16)3-7(17)12-6-4(11-3)8(18)14-9(10)13-6/h2,5,15-16H,1H3,(H4,10,12,13,14,17,18)
- InChI Key: IZMMJLZUJAZKES-UHFFFAOYSA-N
- SMILES: OC(C1C(NC2=C(C(NC(N)=N2)=O)N=1)=O)C(C)O
Computed Properties
- Exact Mass: 253.08123
- Monoisotopic Mass: 253.08110385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 149.4
4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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